Cas no 56400-56-7 ()

• CAS No: 56400-56-7
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 6647292
• PubChem ID: 12224489
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H6ClN3O/c1-12-8(13)5-2-3-10-4-6(5)7(9)11-12/h2-4H,1H3
• InChI Key： NAZCXRHDGJCZJX-UHFFFAOYSA-N
• SMILES： ClC1C2C=NC=CC=2C(N(C)N=1)=O

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.6Ų